Cas no 933701-59-8 (3-(2-phenylethoxy)piperidine)

• Product Name: 3-(2-phenylethoxy)piperidine
• CAS No: 933701-59-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5969227
• PubChem ID: 43196800
• Update Time: 2025-08-05

3-(2-phenylethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(2-phenylethoxy)-
• 3-Phenethoxypiperidine
• AKOS000241290
• 933701-59-8
• 3-(2-phenylethoxy)piperidine
• EN300-1864162
• CS-0267827

• Inchi： 1S/C13H19NO/c1-2-5-12(6-3-1)8-10-15-13-7-4-9-14-11-13/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： VDNAXTCBAOJFOZ-UHFFFAOYSA-N
• SMILES： N1CCCC(OCCC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 304.2±35.0 °C(Predicted)
• pka: 9.36±0.10(Predicted)

Additional information on 3-(2-phenylethoxy)piperidine

Introduction to 3-(2-phenylethoxy)piperidine (CAS No. 933701-59-8)

3-(2-phenylethoxy)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 933701-59-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a phenylethoxy side chain, which imparts unique chemical and pharmacological properties, making it a subject of considerable interest in the development of novel therapeutic agents. The compound's structure combines the versatility of the piperidine ring, a motif frequently encountered in bioactive molecules, with the electron-donating effects of the aromatic phenyl group and the hydroxyl moiety of the ethoxy substituent.

The 3-(2-phenylethoxy)piperidine scaffold has garnered attention due to its potential role in modulating various biological pathways. Piperidine derivatives are well-documented for their utility in drug design, often serving as key structural elements in molecules targeting neurological disorders, cardiovascular diseases, and infections. The introduction of the phenylethoxy group into this framework enhances its interactability with biological targets, offering a promising platform for further derivatization and optimization.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(2-phenylethoxy)piperidine. These methodologies allow researchers to predict binding affinities, metabolic stability, and pharmacokinetic profiles with increasing accuracy, thereby expediting the drug discovery process. The compound's molecular characteristics make it a candidate for further investigation into its interactions with enzymes and receptors, particularly those involved in neurotransmitter signaling and immune responses.

One of the most compelling aspects of 3-(2-phenylethoxy)piperidine is its structural flexibility, which allows for diverse modifications at the phenyl ring and the ethoxy side chain. Such modifications can fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic clearance rates. For instance, electronic variations at the phenyl ring can influence binding interactions with target proteins, while alterations to the ethoxy group might enhance oral bioavailability or reduce off-target effects. These attributes make 3-(2-phenylethoxy)piperidine a valuable intermediate in synthetic chemistry aimed at generating novel pharmacophores.

The synthesis of 3-(2-phenylethoxy)piperidine typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between 2-bromoethylbenzene derivatives and piperidine derivatives under basic conditions. Alternatively, palladium-catalyzed cross-coupling reactions may be employed to construct the core piperidine-phenylethoxy bond with high efficiency. These synthetic strategies highlight the compound's accessibility for medicinal chemists seeking to explore its pharmacological potential.

From a pharmacological perspective, 3-(2-phenylethoxy)piperidine has been investigated for its potential applications in treating neurological disorders such as Parkinson's disease and epilepsy. Piperidine derivatives are known to interact with dopamine receptors and ion channels, suggesting that this compound may exhibit neuroprotective or anticonvulsant effects. Preliminary computational studies have suggested that modifications to the phenyl ring could enhance binding affinity to specific receptor subtypes while minimizing side effects associated with other piperidine-based drugs.

Furthermore, research into 3-(2-phenylethoxy)piperidine has explored its antimicrobial properties. The presence of both aromatic and heterocyclic moieties provides multiple sites for interaction with bacterial enzymes or cell membranes. This dual functionality has been exploited in designing molecules that disrupt microbial growth without compromising human host cells. Such applications are particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

The compound's solubility profile also plays a critical role in determining its suitability for therapeutic use. While piperidine derivatives are often lipophilic due to their aromatic components, introducing polar groups like hydroxyls can increase water solubility. This balance between lipophilicity and solubility is crucial for achieving optimal absorption, distribution, metabolism, and excretion (ADME) properties. Researchers are actively exploring ways to modulate these properties through structural engineering to enhance bioavailability and reduce dosing frequency.

In conclusion,3-(2-phenylethoxy)piperidine (CAS No. 933701-59-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound,3-(2-phenylethoxy)piperidine is poised to play an important role in addressing unmet medical needs through targeted drug development efforts.